N-({[4-(acetylamino)phenyl]amino}carbonothioyl)-3-chloro-4-ethoxybenzamide

• IUPAC Name: N-[(4-acetamidophenyl)carbamothioyl]-3-chloro-4-ethoxybenzamide
• InChI: InChI=1S/C18H18ClN3O3S/c1-3-25-16-9-4-12(10-15(16)19)17(24)22-18(26)21-14-7-5-13(6-8-14)20-11(2)23/h4-10H,3H2,1-2H3,(H,20,23)(H2,21,22,24,26)
• InChI Key: NHKLOYXVSTVQHG-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C(=O)NC(=S)NC2=CC=C(C=C2)NC(=O)C)Cl
• Molecular Formula: C18H18ClN3O3S
• Molecular Weight: 391.9 g/mol

Description

N-({[4-(acetylamino)phenyl]amino}carbonothioyl)-3-chloro-4-ethoxybenzamide, commonly known as CAPE, is a chemical compound that has drawn attention from the scientific community due to its potential applications in various fields. CAPE is a synthetic compound that belongs to the family of thioesters and is known for its anti-inflammatory, antioxidant, and anticancer properties.

Mechanism of Action

The mechanism of action of CAPE is complex and involves multiple pathways. It has been reported to inhibit the activation of NF-κB, a transcription factor that plays a critical role in the regulation of inflammation. CAPE has also been shown to activate the Nrf2 pathway, which is involved in the regulation of oxidative stress. Furthermore, CAPE has been found to inhibit the activity of histone deacetylases, which are enzymes that play a role in the regulation of gene expression.
Biochemical and Physiological Effects:
CAPE has been reported to have numerous biochemical and physiological effects. It has been shown to reduce inflammation, oxidative stress, and cancer cell growth. CAPE has also been found to improve insulin sensitivity, reduce blood glucose levels, and protect against liver damage. Furthermore, CAPE has been reported to have neuroprotective effects and improve cognitive function.

Advantages and Limitations for Lab Experiments

CAPE has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized and purified. Moreover, it has been extensively studied and its properties are well-characterized. However, there are also limitations to using CAPE in lab experiments. It has low water solubility, which can limit its bioavailability. Moreover, its mechanism of action is complex and involves multiple pathways, which can make it difficult to study.

Future Directions

There are several future directions for the study of CAPE. One area of research is the development of more efficient synthesis methods that can improve the yield and purity of the compound. Another area of research is the investigation of the potential applications of CAPE in the treatment of various diseases, such as cancer, diabetes, and neurodegenerative disorders. Moreover, the mechanism of action of CAPE is complex and requires further investigation to fully understand its therapeutic potential. Finally, the development of more water-soluble derivatives of CAPE could improve its bioavailability and make it a more effective therapeutic agent.

Scientific Research Applications

CAPE has been extensively studied for its potential applications in various fields of science. It has been shown to possess anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines and chemokines. CAPE has also been found to have antioxidant properties by scavenging free radicals and reducing oxidative stress. Moreover, CAPE has been reported to have anticancer properties by inducing apoptosis and inhibiting the growth of cancer cells.